N'-(1,3-benzodioxol-5-ylmethylene)-2-(2,6-dimethylphenoxy)acetohydrazide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethylideneamino)-2-(2,6-dimethylphenoxy)acetamide
• InChI: InChI=1S/C18H18N2O4/c1-12-4-3-5-13(2)18(12)22-10-17(21)20-19-9-14-6-7-15-16(8-14)24-11-23-15/h3-9H,10-11H2,1-2H3,(H,20,21)
• InChI Key: FRMIMVWNRBWKBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(=O)NN=CC2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the condensation of specific carbaldehydes with thioacetohydrazides or similar agents. For example, a study by Rahman et al. (2020) describes the preparation of (E)-N′-(benzo[d]dioxol-5-ylmethylene)-4-methyl-benzenesulfonohydrazide derivatives through a condensation method, highlighting a general approach that could be adapted for the synthesis of N'-(1,3-benzodioxol-5-ylmethylene)-2-(2,6-dimethylphenoxy)acetohydrazide (Rahman et al., 2020).

Molecular Structure Analysis

Crystal structure analysis often reveals the molecular geometry, bond lengths, angles, and potential intermolecular interactions, such as hydrogen bonding, crucial for understanding the compound's stability and reactivity. Although specific data for N'-(1,3-benzodioxol-5-ylmethylene)-2-(2,6-dimethylphenoxy)acetohydrazide is not provided, studies on related compounds offer insights into typical structural features, including the configuration of the C=N bond and the presence of hydrogen bonds which contribute to the formation of molecular chains or dimers (Quoc et al., 2019).

Chemical Reactions and Properties

Hydrazide compounds, including N'-(1,3-benzodioxol-5-ylmethylene)-2-(2,6-dimethylphenoxy)acetohydrazide, often participate in various chemical reactions, leading to the synthesis of heterocyclic compounds, demonstrating significant biological activities. These reactions include condensation with aldehydes or ketones, cyclization reactions, and nucleophilic addition reactions, indicating the compound's reactivity towards forming more complex molecules with potential pharmacological applications (Rasool et al., 2016).

Physical Properties Analysis

The physical properties of chemical compounds like N'-(1,3-benzodioxol-5-ylmethylene)-2-(2,6-dimethylphenoxy)acetohydrazide, such as melting point, solubility, and crystalline form, are crucial for their application in material science and pharmacology. These properties are determined through various spectroscopic and crystallographic techniques, aiding in the compound's characterization and its potential use in solid-state applications.

Chemical Properties Analysis

The chemical properties, including stability, reactivity, and interaction with metals or biological molecules, define the compound's utility in chemical sensors, pharmaceuticals, and other applications. For instance, Rahman et al. (2020) utilized similar compounds for the detection of heavy metals, showcasing their chemical properties and potential applications in environmental monitoring (Rahman et al., 2020).

Scientific Research Applications

Heavy Metal Detection

A notable application involves the synthesis and utilization of related compounds for the detection of carcinogenic heavy metals, like lead (Pb^2+). For instance, derivatives of the compound have been used to develop a sensitive and selective sensor for Pb^2+ detection through electrochemical approaches. This innovation offers significant implications for environmental monitoring and public health safety (Rahman, Hussain, Arshad, & Asiri, 2020).

Anticancer Evaluation

Another critical area of application is in anticancer research, where derivatives of the compound have been synthesized and evaluated for their potential anticancer activities. Studies have shown that some synthesized compounds exhibit inhibitory effects towards various cancer cell lines, providing a promising avenue for the development of new anticancer agents. These compounds have been characterized and evaluated using different spectroscopic techniques and in vitro anticancer evaluations, indicating potential for breast cancer treatment and beyond (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).

Antioxidant and Antibacterial Activities

Research also extends to the synthesis of novel compounds for evaluating their antioxidant and antibacterial activities. Such studies contribute significantly to the discovery of new drugs with potential applications in treating various diseases and infections. For example, derivatives have been synthesized and shown to possess potential antioxidant and antibacterial properties, opening up new possibilities in pharmaceutical development (Ahmad, Siddiqui, Zia-ur-Rehman, & Parvez, 2010).